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Compound of Interest

Compound Name: Majantol

Cat. No.: B026346 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the scent characteristics of Majantol, a key

fragrance ingredient with a lily-of-the-valley aroma, and its known structural analogs. The

information presented herein is compiled from publicly available scientific literature and industry

resources.

Introduction to Majantol
Majantol®, chemically known as 2,2-dimethyl-3-(3-methylphenyl)propan-1-ol, is a synthetic

aroma chemical highly valued for its strong, fresh, and floral scent, reminiscent of lily-of-the-

valley.[1][2][3] Its fragrance profile is often described as aqueous and aldehydic, contributing to

its clean and transparent character in fragrance compositions.[1][2][4]

Structural Analogs and Olfactory Comparison
Structural modifications to the Majantol molecule have been explored to understand the

structure-odor relationships and to develop novel fragrance ingredients. This guide focuses on

the following key analogs: Sila-majantol, Germa-majantol, positional isomers (ortho- and

para-), and the constitutional isomer Phenoxanol.

Quantitative Olfactory Data
The following table summarizes the available quantitative and qualitative olfactory data for

Majantol and its analogs. It is important to note that detailed quantitative data for many of

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b026346?utm_src=pdf-interest
https://www.benchchem.com/product/b026346?utm_src=pdf-body
https://www.benchchem.com/product/b026346?utm_src=pdf-body
https://www.benchchem.com/product/b026346?utm_src=pdf-body
https://www.scentree.co/en/Majantol%C2%AE.html
https://www.perfumersworld.com/view.php?pro_id=3MG21421
https://www.perfumerflavorist.com/fragrance/ingredients/news/21884479/majantol
https://www.scentree.co/en/Majantol%C2%AE.html
https://www.perfumersworld.com/view.php?pro_id=3MG21421
https://fraterworks.com/products/majantol
https://www.benchchem.com/product/b026346?utm_src=pdf-body
https://www.benchchem.com/product/b026346?utm_src=pdf-body
https://www.benchchem.com/product/b026346?utm_src=pdf-body
https://www.benchchem.com/product/b026346?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


these analogs, particularly odor thresholds, are not widely published in scientific literature.
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Compound Structure
Odor
Threshold
(in air)

Odor
Intensity

Scent
Profile

References

Majantol

2,2-dimethyl-

3-(3-

methylphenyl

)propan-1-ol

0.1195 µg/L
Moderate

(4/10)

Strong, fresh-

floral,

aqueous-

aldehydic,

lily-of-the-

valley.

[1][2][3][4]

Sila-majantol

(Hydroxymet

hyl)dimethyl(

3-

methylbenzyl)

silane

Not Available

Considerably

less intense

than Majantol

Lily-of-the-

valley

character, but

lacking

aqueous-

aldehydic

freshness;

more

terpineol-like.

[1][2][4]

Germa-

majantol

(Hydroxymet

hyl)dimethyl(

3-

methylbenzyl)

germane

Not Available Very weak

Not

characteristic;

only a faint

impression of

Majantol.

[1][2][4]

Ortho/Para

Isomers

Methyl group

at ortho or

para position

Not Available Not Available

Not used in

perfumery;

specific scent

characteristic

s not detailed

in available

literature.

[5]

Phenoxanol

3-Methyl-5-

phenylpentan

-1-ol

Not Available Not Available

More rosy

and green

compared to

Majantol.

[5]
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Experimental Protocols
The evaluation of fragrance materials is a multifactorial process involving both analytical

techniques and sensory panel assessments. While specific protocols for the direct comparison

of Majantol and all its analogs are not publicly detailed, a general methodology can be

constructed based on standard industry practices.

Sensory Panel Evaluation
A trained sensory panel is essential for characterizing and quantifying the olfactory properties

of aroma chemicals.

1. Panelist Selection and Training:

Selection: Panelists are screened for olfactory acuity, ability to discriminate between different

odors, and consistency in their evaluations.

Training: Selected panelists undergo extensive training to recognize and rate various scent

attributes (e.g., floral, green, aldehydic) and intensities. They are familiarized with reference

standards for different odor characteristics.

2. Environmental Conditions:

Evaluations are conducted in a controlled environment with neutral air, constant temperature,

and humidity to avoid any olfactory interference.

Individual booths are used for each panelist to prevent cross-communication and influence.

3. Sample Preparation and Presentation:

Samples of Majantol and its analogs are diluted to appropriate concentrations in an odorless

solvent (e.g., diethyl phthalate or ethanol).

A standardized amount of the diluted sample is applied to a smelling strip (blotter).

The smelling strips are allowed to equilibrate for a set period before being presented to the

panelists in a randomized and blind manner.
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4. Evaluation Procedure:

Panelists are instructed to sniff the smelling strips and evaluate the scent at different time

intervals (top notes, heart notes, and base notes) to assess the odor evolution.

Intensity Rating: The perceived intensity of the fragrance is rated on a labeled magnitude

scale (e.g., from 0 = no odor to 10 = extremely strong).

Character Profiling: Panelists describe the scent using a standardized lexicon of odor

descriptors.

Odor Threshold Determination: The detection threshold (the lowest concentration at which

an odor can be detected) and the recognition threshold (the lowest concentration at which

the odor can be identified) are determined using methods like the ascending forced-choice

method.

Gas Chromatography-Olfactometry (GC-O)
GC-O is an instrumental technique that combines the separation capabilities of gas

chromatography with human sensory detection.

1. Instrumentation:

A gas chromatograph is equipped with a column suitable for separating volatile organic

compounds.

The column effluent is split between a conventional detector (e.g., a mass spectrometer for

chemical identification) and a sniffing port.

Humidified air is mixed with the effluent directed to the sniffing port to prevent nasal

dehydration of the assessor.

2. Procedure:

A diluted sample of the aroma chemical is injected into the GC.

As the separated compounds elute from the column, a trained assessor (olfactometrist) sniffs

the effluent at the sniffing port.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The assessor records the retention time and provides a description of the odor of each

compound that is detected.

The intensity of each odorant can also be rated.

3. Data Analysis:

The olfactogram (a chromatogram of odor activity) is aligned with the chromatogram from the

chemical detector to correlate specific chemical compounds with their perceived scent.

This technique is particularly useful for identifying trace components that may have a

significant impact on the overall aroma profile.

Signaling Pathways and Structural Relationships
The following diagrams illustrate the logical relationships between Majantol and its analogs

and a simplified workflow for their sensory evaluation.
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Caption: Structural relationships between Majantol and its analogs.
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Caption: A simplified workflow for the sensory evaluation of fragrance compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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